Droplet-based in situ X-ray absorption spectroscopy cell for studying crystallization processes at the tender X-ray energy range†
RSC Advances Pub Date: 2019-10-24 DOI: 10.1039/C9RA06084G
Abstract
The understanding of nucleation and crystallization is fundamental in science and technology. In solution, these processes are complex involving multiple transformations from ions and ion pairs through amorphous intermediates to multiple crystalline phases. X-ray absorption spectroscopy (XAS), which is sensitive to liquid, amorphous and crystalline phases offers prospects of demystifying these processes. However, for low Z elements the use of in situ X-ray absorption spectroscopy requires the tender X-ray range, which is often limited by vacuum requirements thereby complicating these measurements. To overcome these challenges, we developed a versatile and user-friendly droplet-based in situ X-ray absorption spectroscopy cell for studying crystallization processes. Time-resolved in situ experiments under ambient conditions are carried out in the cell whilst the cell is mounted in the vacuum chamber of a tender X-ray beamline. By following changes in the Ca K-edge X-ray absorption near edge structure (XANES), we captured in situ the intermediate phases involved during calcium carbonate crystallization from aqueous solutions. In addition, through linear combination fitting it was possible to qualitatively observe the evolution of each phase during the reaction demonstrating the potential of the cell in studying complex multiphase chemical processes.
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Journal Nameļ¼RSC Advances
Research Products
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CAS no.: 129212-21-1
